Cas no 27925-39-9 (3-ethyl-3-hydroxy-2,2-dimethylpentanoic acid)

• Product Name: 3-ethyl-3-hydroxy-2,2-dimethylpentanoic acid
• CAS No: 27925-39-9
• Molecular Formula: C₉H₁₈O₃
• Molecular Weight: 174.237
• CID: 2929786
• PubChem ID: 14742280

3-ethyl-3-hydroxy-2,2-dimethylpentanoic acid Properties

Names and Identifiers

• 3-ethyl-3-hydroxy-2,2-dimethylpentanoic acid
• EN300-1632646
• AKOS011685818
• 3-Ethyl-3-hydroxy-2,2-dimethylpentanoic acid
• 27925-39-9
• CS-0296436
• SCHEMBL6598371

• InChIKey： MJNQKNSQNGHVIL-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H18O3/c1-5-9(12,6-2)8(3,4)7(10)11/h12H,5-6H2,1-4H3,(H,10,11)

Computed Properties

• Exact Mass: 174.125594432Da
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 174.125594432Da
• Heavy Atom Count: 12
• Complexity: 169
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Hydroxy fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Hydroxy fatty acids